Cas no 946246-53-3 (N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946246-53-3
• MF: C₂₁H₁₇ClN₂O₃
• MW: 380.824284315109
• CID: 5506433
• Update Time: 2025-10-18

N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(3-acetylphenyl)-1-[(4-chlorophenyl)methyl]-1,2-dihydro-2-oxo-
• N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H17ClN2O3/c1-14(25)16-4-2-5-18(12-16)23-20(26)19-6-3-11-24(21(19)27)13-15-7-9-17(22)10-8-15/h2-12H,13H2,1H3,(H,23,26)
• InChI Key： FGYLDESYENSAGU-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1=CC=CC(C(C)=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946246-53-3): A Comprehensive Overview

N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946246-53-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is composed of a pyridine ring fused with a dihydropyridine moiety, substituted with an acetylphenyl group and a chlorophenylmethyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The acetylphenyl group contributes to the compound's lipophilicity and reactivity, while the chlorophenylmethyl group enhances its stability and solubility.

Recent studies have highlighted the pharmacological activities of N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human monocytes and macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has been investigated for its anti-cancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and anti-cancer activities, N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has also been explored for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective properties make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has also been studied extensively. Animal models have shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. It also demonstrates a reasonable half-life, which suggests that it could be administered less frequently in clinical settings.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide. Preclinical toxicology studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more comprehensive safety assessments are required before it can be advanced to clinical trials.

In conclusion, N-(3-acetylphenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946246-53-3) is a multifaceted compound with diverse biological activities. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.